Cas no 121239-08-5 (3-Penten-1-one, 1,4-diphenyl-, (3E)-)

• Product name: 3-Penten-1-one, 1,4-diphenyl-, (3E)-
• CAS No: 121239-08-5
• MF: C₁₇H₁₆O
• Molecular Weight: 236.308344841003
• CID: 1216564

3-Penten-1-one, 1,4-diphenyl-, (3E)- Properties

Names and Identifiers

• 3-Penten-1-one, 1,4-diphenyl-, (3E)-

• Inchi： 1S/C17H16O/c1-14(15-8-4-2-5-9-15)12-13-17(18)16-10-6-3-7-11-16/h2-12H,13H2,1H3/b14-12+
• InChIKey： QVYAXUBYIJRIAN-WYMLVPIESA-N
• SMILES： C(C1=CC=CC=C1)(=O)C/C=C(/C1=CC=CC=C1)\C

Computed Properties

• 精确分子量: 236.12018

Experimental Properties

• Density: 1.044±0.06 g/cm3(Predicted)
• Melting Point: 72-74 °C(Solv: hexane (110-54-3))
• Boiling Point: 385.4±22.0 °C(Predicted)
• PSA: 17.07